N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide
Overview
Description
N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide, also known as DOM, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in 1963 by Alexander Shulgin, who is known for his work in the field of psychoactive compounds. DOM is a potent hallucinogen and has been used in scientific research to study the mechanisms of action of hallucinogens and their effects on the brain.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide involves the activation of the serotonin 5-HT2A receptor. This receptor is found in high concentrations in the prefrontal cortex, which is involved in higher cognitive functions such as decision-making and working memory. Activation of the 5-HT2A receptor by N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide leads to an increase in glutamate release, which in turn activates other receptors and leads to changes in brain activity.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has been found to induce a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiratory rate. Studies have also found that N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide can induce changes in brain activity and alter perception, mood, and cognition.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide in lab experiments is that it is a potent hallucinogen that can induce profound changes in perception and cognition. This makes it a useful tool for studying the mechanisms of action of hallucinogens and their effects on the brain. However, one limitation of using N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide in lab experiments is that it is a controlled substance that requires specialized equipment and expertise to synthesize and handle safely.
Future Directions
There are several future directions for research on N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide and other hallucinogens. One area of research is the development of new compounds that are safer and more effective than existing hallucinogens. Another area of research is the use of hallucinogens in the treatment of mental health disorders such as depression and anxiety. Finally, research on the long-term effects of hallucinogen use is needed to better understand the risks and benefits of these compounds.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has been used in scientific research to study the mechanisms of action of hallucinogens and their effects on the brain. It has been found to activate the serotonin 5-HT2A receptor, which is believed to be responsible for the hallucinogenic effects of the compound. Studies have also shown that N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide can induce changes in brain activity and alter perception, mood, and cognition.
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-11-9-12(5-7-15(11)21-3)17(19)18-14-10-13(20-2)6-8-16(14)22-4/h5-10H,1-4H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHHEBNHPLSYNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=C(C=CC(=C2)OC)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.